Cas no 2171720-81-1 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidin-2-yl}acetic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidin-2-yl}acetic acid
• CAS No: 2171720-81-1
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6487207
• PubChem ID: 165464018
• Update Time: 2025-05-26

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidin-2-yl}acetic acid
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]pyrrolidin-2-yl}acetic acid
• EN300-1506053
• 2171720-81-1

• Inchi： 1S/C27H32N2O5/c1-17(2)14-24(26(32)29-13-7-8-18(29)15-25(30)31)28-27(33)34-16-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,17-18,23-24H,7-8,13-16H2,1-2H3,(H,28,33)(H,30,31)
• InChI Key： DNADECSZIRMNNT-UHFFFAOYSA-N
• SMILES： O=C(C(CC(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC1CC(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidin-2-yl}acetic acid

Comprehensive Overview of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidin-2-yl}acetic acid (CAS No. 2171720-81-1)

In the realm of peptide synthesis and pharmaceutical research, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidin-2-yl}acetic acid (CAS No. 2171720-81-1) has emerged as a critical building block. This compound, often abbreviated as Fmoc-protected amino acid derivative, is widely utilized in solid-phase peptide synthesis (SPPS). Its unique structure, featuring a pyrrolidine backbone and an Fmoc-protecting group, makes it indispensable for constructing complex peptides with high precision. Researchers and pharmaceutical companies are increasingly focusing on this compound due to its role in developing novel therapeutics, including anticancer agents and antiviral drugs.

The Fmoc group in 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidin-2-yl}acetic acid is a cornerstone of modern peptide chemistry. This protecting group is highly stable under basic conditions but can be selectively removed using mild bases like piperidine, making it ideal for iterative peptide elongation. The compound's CAS No. 2171720-81-1 is frequently searched in academic and industrial databases, reflecting its growing importance. Recent trends in AI-driven drug discovery and machine learning in chemistry have further amplified interest in such Fmoc-protected intermediates, as they are often used to train algorithms for predicting synthetic pathways.

One of the most compelling applications of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidin-2-yl}acetic acid lies in the development of peptide-based vaccines. With the global spotlight on immunotherapy and personalized medicine, this compound's role in creating antigenic peptides cannot be overstated. Its pyrrolidine ring introduces conformational constraints, which are crucial for mimicking natural epitopes. Additionally, the Fmoc-protected amino acid moiety ensures compatibility with automated synthesizers, a feature highly valued in high-throughput screening (HTS) environments.

From a synthetic perspective, CAS No. 2171720-81-1 is often discussed in forums and publications related to green chemistry and sustainable synthesis. The compound's efficient coupling kinetics and minimal side-product formation align with the industry's push toward reducing waste and improving atom economy. Moreover, its compatibility with microwave-assisted peptide synthesis (MAPS) has made it a favorite among chemists aiming to accelerate reaction times without compromising yield.

In conclusion, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidin-2-yl}acetic acid (CAS No. 2171720-81-1) represents a nexus of innovation in peptide science. Whether in the context of drug discovery, vaccine development, or sustainable chemistry, this compound continues to inspire breakthroughs. As the scientific community delves deeper into bioconjugation techniques and next-generation therapeutics, the demand for high-purity Fmoc-protected building blocks like this one is poised to grow exponentially.